Cas no 1343231-53-7 (4-(3-bromo-4-fluorophenyl)butan-1-amine)

• Product Name: 4-(3-bromo-4-fluorophenyl)butan-1-amine
• CAS No: 1343231-53-7
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6099206
• PubChem ID: 64210045
• Update Time: 2024-01-15

4-(3-bromo-4-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-fluorophenyl)butan-1-amine
• EN300-1913333
• AKOS013530449
• 1343231-53-7

• Inchi： 1S/C10H13BrFN/c11-9-7-8(3-1-2-6-13)4-5-10(9)12/h4-5,7H,1-3,6,13H2
• InChI Key： PBDYMXAFDCNLHM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCCN)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines